Cas no 882228-77-5 (3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide)

• Product Name: 3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide
• CAS No: 882228-77-5
• MF: C₂₂H₁₈Cl₂N₄O
• MW: 425.310522556305
• CID: 5454790
• PubChem ID: 2431851
• Update Time: 2025-10-28

3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 882228-77-5
• AKOS001053036
• 3-[5-chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide
• EN300-26609792
• (E)-3-[5-chloro-1-(3-chlorophenyl)-3-methylpyrazol-4-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide
• Z46102402
• 3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide

• Inchi： 1S/C22H18Cl2N4O/c1-15-20(21(24)28(27-15)19-9-5-8-18(23)13-19)12-17(14-25)22(29)26-11-10-16-6-3-2-4-7-16/h2-9,12-13H,10-11H2,1H3,(H,26,29)
• InChI Key： RSPLPEUBKPNPGO-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(C#N)=CC1=C(Cl)N(C2=CC=CC(Cl)=C2)N=C1C

Computed Properties

• Exact Mass: 424.0857666g/mol
• Monoisotopic Mass: 424.0857666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 664.0±55.0 °C(Predicted)
• pka: 10.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide

3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide: A Comprehensive Overview

The compound 3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide, identified by the CAS number 882228-77-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and applications. The structure of this molecule is characterized by a pyrazole ring substituted with chlorine atoms, a methyl group, and a cyano group, along with an N-(2-phenylethyl) amide moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and catalytic processes. Researchers have employed methodologies such as the HWE (Horner-Wadsworth-Emmons) reaction for the formation of the enamide group and Suzuki-Miyaura cross-coupling for constructing the biaryl system. These techniques not only enhance the yield but also improve the purity of the final product, making it suitable for further biological evaluations.

The pharmacological profile of this compound has been a focal point of recent studies. In vitro assays have demonstrated its potent inhibitory activity against various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This suggests its potential as a lead compound for anti-cancer drug development.

In addition to its enzymatic inhibitory properties, this compound exhibits remarkable selectivity towards specific cellular pathways. Preclinical studies have shown that it selectively targets cancer cells while sparing normal cells, thereby reducing potential side effects. This selectivity is attributed to its ability to modulate signaling pathways such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignant tumors.

The structural versatility of this compound also lends itself to applications beyond pharmacology. Its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) due to its high electron transport efficiency and stability under operational conditions.

Furthermore, computational studies utilizing molecular docking and dynamics simulations have provided insights into its binding interactions with target proteins. These studies reveal that the cyano group and the amide moiety play critical roles in stabilizing interactions with key residues in the active sites of target enzymes. Such findings are invaluable for guiding further optimization efforts aimed at enhancing potency and selectivity.

The environmental impact and sustainability aspects of this compound have also garnered attention. Studies on its biodegradation pathways indicate that it undergoes rapid hydrolysis under physiological conditions, minimizing its persistence in the environment. This aligns with current trends toward green chemistry practices that prioritize eco-friendly chemical design.

In conclusion, the compound 3-[5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2-phenylethyl)-2-propenamide represents a multifaceted molecule with significant implications across diverse scientific domains. Its unique structure, coupled with advanced synthetic methodologies and promising biological profiles, positions it as a valuable asset in drug discovery and materials science research.